N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide

• IUPAC Name: N-[2-(2,4-diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C14H23N3O3/c1-5-11-14(20)16(7-3)8-9-17(11)13(19)10-15(4)12(18)6-2/h6,11H,2,5,7-10H2,1,3-4H3
• InChI Key: YSVGCACKKLSMGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(CCN1C(=O)CN(C)C(=O)C=C)CC
• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol

Description

N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide, also known as DPPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DPPE is a member of the piperazine family and is used as a building block for the synthesis of various pharmaceuticals.

Mechanism Of Action

The mechanism of action of N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide is not fully understood, but it is believed to act through the inhibition of certain enzymes. N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been shown to inhibit the activity of dipeptidyl peptidase IV (DPP-IV), an enzyme involved in the regulation of glucose metabolism. This inhibition can lead to increased insulin secretion and improved glucose tolerance.
Biochemical and Physiological Effects:
N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been shown to have a wide range of biochemical and physiological effects. It has been found to exhibit antimicrobial activity against a variety of bacteria and fungi. N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has also been shown to have antitumor activity, inhibiting the growth and proliferation of cancer cells. In addition, N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been shown to improve glucose tolerance and increase insulin secretion in animal models.

Advantages And Limitations For Lab Experiments

N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has several advantages as a research tool. It is readily available and relatively inexpensive. It is also stable under a wide range of conditions, making it easy to handle and store. However, N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has some limitations as well. It has limited solubility in water, which can make it difficult to work with in aqueous solutions. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research involving N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide. One area of interest is the development of N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide-based enzyme inhibitors for the treatment of various diseases. Another area of interest is the development of N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide-based antimicrobial agents for the treatment of bacterial and fungal infections. Finally, there is potential for the use of N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide in the development of new cancer therapies. Overall, N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide is a promising compound with a wide range of potential applications in drug discovery and development.

Synthesis Methods

N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of 1,2-diaminopropane with ethyl acetoacetate to form the intermediate compound, 2,4-diethyl-3-oxopiperazine. This intermediate is then reacted with methyl acrylate in the presence of a base to form N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide.

Scientific Research Applications

N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. N-[2-(2,4-Diethyl-3-oxopiperazin-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has also been shown to inhibit the activity of certain enzymes, making it a promising candidate for the development of enzyme inhibitors.